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Compound of Interest

Compound Name: 5-Bromopyrimidine-2-carbonitrile

Cat. No.: B1268970 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This guide provides key data on 5-Bromopyrimidine-2-carbonitrile, a

heterocyclic compound of interest in medicinal chemistry.

Core Molecular Data
The essential molecular identifiers for 5-Bromopyrimidine-2-carbonitrile are summarized

below. These values are foundational for stoichiometric calculations, analytical characterization,

and interpretation of experimental results.

Property Value

Molecular Formula C5H2BrN3

Molar Mass ( g/mol ) 183.99

The molecular formula, C5H2BrN3, indicates the elemental composition of the molecule, which

consists of five carbon atoms, two hydrogen atoms, one bromine atom, and three nitrogen

atoms.[1][2][3][4] The molar mass is 183.99 g/mol .[1][2][4]

Logical Relationship of Molecular Properties
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The relationship between the compound's name, its elemental composition (molecular

formula), and its calculated mass (molecular weight) is a fundamental concept in chemistry.

The following diagram illustrates this direct and hierarchical connection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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